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An in-depth exploration of the chemical properties, synthesis, and multifaceted applications of

the primary aliphatic amine, octylamine.

Introduction
Octylamine, also known as 1-aminooctane, is a primary aliphatic amine that serves as a

versatile building block and functional reagent in numerous chemical and pharmaceutical

applications.[1][2] Its unique combination of a hydrophobic octyl chain and a reactive primary

amine group imparts surfactant properties and makes it a key intermediate in the synthesis of a

wide array of more complex molecules.[1][3] This technical guide provides a comprehensive

overview of octylamine, focusing on its chemical and physical properties, established

synthesis protocols, and significant applications in drug development, corrosion inhibition, and

nanotechnology.

Physicochemical and Spectroscopic Data
A thorough understanding of the physicochemical and spectroscopic properties of octylamine
is fundamental for its effective application in research and development.

Physicochemical Properties
Octylamine is a colorless to pale yellow liquid with a characteristic ammonia-like odor.[4][5] It

is sparingly soluble in water but miscible with many organic solvents.[4][6] Key physicochemical
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data are summarized in Table 1.

Table 1: Physicochemical Properties of Octylamine

Property Value Reference(s)

Molecular Formula C₈H₁₉N [7]

Molecular Weight 129.24 g/mol [7][8]

CAS Number 111-86-4 [7]

Appearance Clear to pale yellow liquid [4][5]

Odor Ammonia-like [4][5]

Melting Point -5 to -1 °C [5][7][9]

Boiling Point 175-177 °C [5][9][10]

Density 0.782 g/mL at 25 °C [5][7][9]

Vapor Pressure 1 mmHg at 20 °C [7][9]

Refractive Index (n20/D) 1.429 [5][9]

pKa 10.65 at 25 °C [4][9]

Water Solubility 0.2 - 0.32 g/L at 25 °C [4][9]

LogP 3.00590 - 3.46 [11]

Flash Point 60 - 62.8 °C (145 °F) [11]

Autoignition Temperature 265 °C [12]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and purity assessment of octylamine.

Table 2: Spectroscopic Data of Octylamine
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Technique
Key Features and
Observations

Reference(s)

¹H NMR

Spectrum available in CDCl₃.

Expected signals include a

triplet for the terminal methyl

group, multiplets for the

methylene groups, and a

broad singlet for the amine

protons.

[4][13]

¹³C NMR

Spectrum available in CDCl₃.

Expected to show distinct

signals for each of the eight

carbon atoms in the alkyl

chain.

[4][14]

Infrared (IR) Spectroscopy

Spectra available as a liquid

film and in CCl₄ solution.

Characteristic peaks include N-

H stretching vibrations for the

primary amine group.

[4][14][15]

Mass Spectrometry (MS)

Electron ionization (EI) mass

spectrum available. The

molecular ion peak is expected

at m/z 129.

[4][8][16]

Raman Spectroscopy Spectrum available. [4][14]

Synthesis of Octylamine
Several synthetic routes to octylamine have been established, with the choice of method often

depending on the starting materials, desired scale, and economic considerations.

Catalytic Amination of n-Octanol
The catalytic amination of n-octanol with ammonia is a common industrial method for producing

octylamine.[17][18] This process typically involves high temperatures and pressures in the
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presence of a suitable catalyst.

Materials:

n-Octanol

Liquid ammonia

Hydrogen gas

Catalyst (e.g., Copper-Chromium on Alumina support with promoters like Fe, Sn, Zn)[17][19]

High-pressure fixed-bed reactor

Procedure:

The fixed-bed reactor is packed with the catalyst.

The catalyst is activated by passing hydrogen gas at an elevated temperature (e.g., 160 °C).

[17][19]

The reactor is brought to the desired reaction temperature (e.g., 120-250 °C) and pressure

(e.g., 0.5-2 MPa).[19]

n-Octanol is continuously fed into the reactor using a high-pressure pump.[17][19]

Liquid ammonia is fed into the reactor, often in stages, at a specific molar ratio to n-octanol

(e.g., 4:1 to 10:1).[17][19]

Hydrogen is introduced as an auxiliary gas.[17][19]

The reaction mixture is passed through the catalyst bed.

The product stream is cooled, and the crude octylamine is collected after separating the

excess ammonia and hydrogen in a gas-liquid separator.[17]

The crude product can be purified by distillation.
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Catalytic Amination of n-Octanol Workflow

Synthesis from 1-Bromooctane
For laboratory-scale synthesis, octylamine can be prepared from 1-bromooctane via methods

such as the Gabriel synthesis or through an azide intermediate.[20]

This two-step method involves the conversion of 1-bromooctane to 1-octyl azide, followed by its

reduction.
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Step 1: Synthesis of 1-Octyl Azide Materials:

1-Bromooctane

Sodium azide (NaN₃)

N,N-Dimethylformamide (DMF)

Diethyl ether

Water

Brine

Procedure:

In a round-bottom flask, dissolve 1-bromooctane (1.0 eq) in DMF.

Add sodium azide (1.5 eq) to the solution. Caution: Sodium azide is highly toxic.

Heat the mixture (e.g., to 60-70 °C) and stir for 12-24 hours.

After cooling, pour the mixture into a separatory funnel with water.

Extract the aqueous layer with diethyl ether.

Wash the combined organic extracts with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain crude 1-octyl azide.[20]

Step 2: Reduction of 1-Octyl Azide to Octylamine Materials:

Crude 1-octyl azide

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)
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Procedure:

In a dry three-necked flask under an inert atmosphere, prepare a suspension of LiAlH₄ (1.5

eq) in anhydrous diethyl ether or THF. Caution: LiAlH₄ reacts violently with water.

Dissolve the crude 1-octyl azide (1.0 eq) in the same anhydrous solvent and add it dropwise

to the LiAlH₄ suspension.

After the addition is complete, the reaction can be gently refluxed to ensure completion.

Carefully quench the reaction by the sequential slow addition of water, followed by a sodium

hydroxide solution.

Filter the resulting salts and wash them with the solvent.

The filtrate contains the octylamine, which can be isolated by removing the solvent and

purified by distillation.

Applications in Drug Development and Chemical
Synthesis
Octylamine is a valuable intermediate in the synthesis of various pharmaceuticals and other

specialty chemicals.

Pharmaceutical Intermediates
Octylamine is used in the preparation of active pharmaceutical ingredients. For instance, it is a

reactant in the synthesis of 2H-indazoles and 1H-indazolones, which are investigated as

myeloperoxidase (MPO) inhibitors.[5][6] It is also reportedly used as an intermediate in the

synthesis of the non-steroidal anti-inflammatory drug (NSAID) naproxen.

Synthesis of Fungicides
In the agrochemical industry, octylamine is a precursor for the synthesis of fungicides, such as

N-octylisothiazolinone.

Other Chemical Syntheses
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Octylamine is also utilized in the synthesis of:

Amphiphilic copolymers for rendering quantum dots water-soluble.[5]

2-cyano-N-octylacetamide by reaction with ethyl cyanoacetate.[5]

Role in Corrosion Inhibition
Aliphatic amines, including octylamine, are effective corrosion inhibitors for metals, particularly

mild steel in acidic environments.[21]

Mechanism of Action
The corrosion inhibition by octylamine is attributed to its adsorption onto the metal surface.

The nitrogen atom, with its lone pair of electrons, acts as the active center for this adsorption.

[21] In acidic solutions, the amine is protonated, and the resulting octylammonium cations can

be electrostatically attracted to the negatively charged metal surface (physisorption).

Additionally, direct interaction between the nitrogen lone pair and the vacant d-orbitals of the

metal atoms can lead to chemisorption. The hydrophobic octyl chain then forms a protective

layer that repels corrosive species from the metal surface.[1]
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Mechanism of Corrosion Inhibition by Octylamine

Application in Nanoparticle Synthesis
Octylamine plays a crucial role in the synthesis of various nanoparticles, where it can function

as a reducing agent, a capping agent, or a solvent.[22][23][24]

Role as a Reducing and Capping Agent
In the synthesis of silver nanoparticles, for example, octylamine can reduce silver ions to

metallic silver while simultaneously capping the newly formed nanoparticles.[23][24][25] The

amine group coordinates to the nanoparticle surface, and the octyl chains provide steric

hindrance, preventing aggregation and controlling the particle size and stability.[26]

Materials:

Silver nitrate (AgNO₃)
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Octylamine

Toluene or Benzene

Methanol

Procedure:

In a round-bottom flask equipped with a condenser, dissolve silver nitrate (e.g., 1 mM) in

toluene or benzene.[23]

Add octylamine to the solution.[23]

Heat the mixture to 100 °C with constant stirring. The color of the solution will change,

indicating the formation of silver nanoparticles.[23]

The reaction progress can be monitored over time by observing the color change and

analyzing aliquots using UV-Vis spectroscopy.[23]

After the desired reaction time, cool the solution to room temperature.

Add methanol to precipitate the octylamine-capped silver nanoparticles.[23]

The nanoparticles can be purified by centrifugation and washing with methanol.[23]

Reactants

AgNO3

Reaction MixtureOctylamine

Solvent

Heating (100°C) Nanoparticle Formation

Precipitation Purification

Methanol

Capped Ag Nanoparticles
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Workflow for Synthesis of Octylamine-Capped Silver Nanoparticles

Safety and Handling
Octylamine is a corrosive and flammable substance that can cause severe skin burns and eye

damage.[4] It is also toxic if swallowed, inhaled, or in contact with skin.[4] Therefore, it should

be handled with appropriate personal protective equipment, including gloves, safety glasses,

and a lab coat, in a well-ventilated area or fume hood. It is incompatible with strong oxidizing

agents and acids.[4][6]

Conclusion
Octylamine is a primary aliphatic amine with significant utility in various scientific and industrial

fields. Its well-defined chemical and physical properties, coupled with established synthetic

methodologies, make it a reliable and versatile chemical intermediate. For researchers,

scientists, and drug development professionals, a comprehensive understanding of

octylamine's characteristics and applications is essential for leveraging its full potential in the

development of new materials, pharmaceuticals, and technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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